Cas no 1807046-55-4 (6-(Trifluoromethyl)benzo[d]oxazole-2-methanol)

• Product Name: 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol
• CAS No: 1807046-55-4
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 4819442
• Update Time: 2025-06-08

6-(Trifluoromethyl)benzo[d]oxazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol

• Inchi： 1S/C9H6F3NO2/c10-9(11,12)5-1-2-6-7(3-5)15-8(4-14)13-6/h1-3,14H,4H2
• InChI Key： QGHUBLLSWUQZHO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)OC(CO)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3

Additional information on 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol

Introduction to 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol (CAS No. 1807046-55-4)

6-(Trifluoromethyl)benzo[d]oxazole-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1807046-55-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodioxole class, characterized by a fused benzene and oxygen ring system, with a trifluoromethyl substituent at the 6-position and a hydroxymethyl group at the 2-position. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential bioactivity and unique electronic properties.

The trifluoromethyl group is a key functional moiety in medicinal chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol, this group likely contributes to the compound's interaction with enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. The presence of the hydroxymethyl group further diversifies its chemical reactivity, enabling various derivatization strategies that could modulate its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of benzodioxole derivatives in drug design. Studies suggest that compounds with this core structure exhibit promising activities against a range of diseases, including cancer, inflammation, and infectious disorders. The benzo[d]oxazole scaffold is particularly noted for its role in inhibiting specific enzymes and pathways involved in disease progression. For instance, modifications at the 2- and 6-positions of the benzodioxole ring have been shown to influence binding interactions with target proteins, leading to enhanced efficacy.

Current research in this area has focused on synthesizing derivatives of 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol that exhibit improved pharmacokinetic properties and target specificity. The trifluoromethyl group's electron-withdrawing nature can modulate the electronic distribution of the molecule, affecting its reactivity and binding affinity. Additionally, the hydroxymethyl group provides a site for hydrogen bonding or further functionalization, which could be exploited to enhance drug-like characteristics such as solubility and bioavailability.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, particularly cancer. The structural features of 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol make it a potential lead compound for designing inhibitors targeting specific kinases. Preliminary computational studies have suggested that analogs of this molecule may interact with ATP-binding pockets of kinases, thereby inhibiting their activity.

In another line of investigation, researchers have explored the antimicrobial potential of benzodioxole derivatives. The trifluoromethyl group has been shown to increase resistance to metabolic degradation by microorganisms, making it an attractive feature for antimicrobial agents. Furthermore, the oxygen-containing heterocycle in 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

The synthesis of 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted aromatic aldehydes and ketones, followed by functional group transformations such as reduction or oxidation. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-catalyzed cross-coupling reactions.

From a chemical biology perspective, understanding the interactions between 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol and biological targets is crucial for evaluating its therapeutic potential. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the binding mode of this compound with target proteins. These studies provide insights into how structural modifications can be made to improve binding affinity and selectivity.

The pharmacokinetic properties of 6-(Trifluoromethyl)benzo[d]oxazole-2-methanol are also under investigation to ensure its suitability for clinical applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated using in vitro and in vivo models. By optimizing these parameters, researchers aim to develop derivatives that exhibit favorable pharmacokinetic profiles while maintaining high bioactivity.

In conclusion,6-(Trifluoromethyl)benzo[d]oxazole-2-methanol (CAS No. 1807046-55-4) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential bioactivity. The combination of computational studies, synthetic chemistry advancements, and biological evaluations continues to drive research in this area. As our understanding of molecular interactions grows more sophisticated,trifluoromethyl-substituted benzodioxole derivatives like this one are likely to play an increasingly important role in addressing unmet medical needs.